Cas no 61944-71-6 (1H-1,4-Diazepine, 1-[(2,4-dichlorophenyl)methyl]hexahydro-)

1H-1,4-Diazepine, 1-[(2,4-dichlorophenyl)methyl]hexahydro- structure
61944-71-6 structure
Product Name:1H-1,4-Diazepine, 1-[(2,4-dichlorophenyl)methyl]hexahydro-
CAS No:61944-71-6
MF:C12H16Cl2N2
MW:259.174840927124
CID:462691
PubChem ID:2795801
Update Time:2025-04-19

1H-1,4-Diazepine, 1-[(2,4-dichlorophenyl)methyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine, 1-[(2,4-dichlorophenyl)methyl]hexahydro-
    • 1-[(2,4-dichlorophenyl)methyl]-1,4-diazepane
    • 1-(2,4-dichloro-benzyl)-[1,4]diazepane
    • CCG-50055
    • AKOS000149015
    • SR-01000639463-1
    • Maybridge3_000099
    • IDI1_011486
    • Oprea1_051520
    • 61944-71-6
    • HMS1431E11
    • DTXSID40383809
    • Inchi: 1S/C12H16Cl2N2/c13-11-3-2-10(12(14)8-11)9-16-6-1-4-15-5-7-16/h2-3,8,15H,1,4-7,9H2
    • InChI Key: IHNFDVDZXLBUJB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CN1CCNCCC1)Cl

Computed Properties

  • Exact Mass: 258.06928
  • Monoisotopic Mass: 258.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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